Cas no 897296-66-1 ((2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile)

• Product Name: (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile
• CAS No: 897296-66-1
• MDL: MFCD00129593
• CID: 4664275
• Update Time: 2025-06-13

(2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-METHYLPHENYL)SULFONYL)-3-(3-PYRIDYL)PROP-2-ENENITRILE
• (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile
• 2-Propenenitrile, 2-[(4-methylphenyl)sulfonyl]-3-(3-pyridinyl)-
• 3-(Pyridin-3-yl)-2-tosylacrylonitrile

• MDL： MFCD00129593

Additional information on (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile

Latest Research Advances on (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile (CAS: 897296-66-1)

Recent studies on (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile (CAS: 897296-66-1) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds. This compound, characterized by its unique sulfonyl and pyridinyl functional groups, has garnered attention for its role in modulating various biochemical pathways. Researchers have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for designing selective kinase inhibitors. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity for specific kinase targets, resulting in derivatives with improved potency and selectivity. The study also reported promising in vitro results against cancer cell lines, suggesting potential therapeutic applications in oncology.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the anti-inflammatory properties of (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile derivatives. The researchers synthesized a series of analogs and evaluated their ability to inhibit pro-inflammatory cytokines. Several compounds exhibited potent activity, with IC50 values in the nanomolar range, indicating their potential as novel anti-inflammatory agents.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the efficiency of producing (2E)-2-(4-methylbenzenesulfonyl)-3-(pyridin-3-yl)prop-2-enenitrile. A 2023 Organic Process Research & Development paper described a scalable, green chemistry approach that reduces waste and enhances yield. This innovation is expected to facilitate broader use of the compound in both academic and industrial settings.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on its mechanism of action at the molecular level, as well as its applicability in treating neurodegenerative diseases. Preliminary data from these studies are highly encouraging, and further results are anticipated in the coming year.